molecular formula C11H22 B8503839 Undec-4-ene CAS No. 20810-21-3

Undec-4-ene

Cat. No.: B8503839
CAS No.: 20810-21-3
M. Wt: 154.29 g/mol
InChI Key: JABYJIQOLGWMQW-UHFFFAOYSA-N
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Description

Undec-4-ene is a linear alkene with the molecular formula C₁₁H₂₂ and an (E)-configuration double bond at the fourth carbon. Its IUPAC name is (E)-4-Undecene, and it has a molecular weight of 154.29 g/mol (CAS 693-62-9) . This compound is characterized by its use in gas chromatography (GC) as a reference standard, with retention indices (RI) documented across multiple stationary phases, including Squalane (RI: 1098) and PEG-20M (RI: 1189) . Its structural simplicity makes it a baseline for comparing branched, substituted, and bicyclic analogs.

Properties

CAS No.

20810-21-3

Molecular Formula

C11H22

Molecular Weight

154.29 g/mol

IUPAC Name

undec-4-ene

InChI

InChI=1S/C11H22/c1-3-5-7-9-11-10-8-6-4-2/h7,9H,3-6,8,10-11H2,1-2H3

InChI Key

JABYJIQOLGWMQW-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC=CCCC

Origin of Product

United States

Comparison with Similar Compounds

Structural Isomers and Substituted Derivatives

5-Methyl-4-undecene
  • Molecular formula : C₁₂H₂₄
  • Molecular weight : 168.32 g/mol
  • CAS : 20634-43-9
  • Key differences: A methyl group at the fifth carbon increases molecular weight and introduces steric effects, altering boiling points and chromatographic behavior compared to Undec-4-ene. No RI data is provided in the evidence, but its branched structure would likely result in lower RI values than the linear isomer .
4-Methyl-1-undecene
  • Molecular formula : C₁₂H₂₄
  • Molecular weight : 168.32 g/mol
  • CAS : 74630-39-0
  • Key differences : The double bond at position 1 (vs. position 4) and a methyl group at position 4 create distinct reactivity. This compound was identified in volatile extracts of Iberian ham, suggesting applications in food chemistry .
Bicyclo[7.2.0]this compound Derivatives
  • Example : (1R,4Z,9S)-4,11,11-trimethyl-8-methylidenebicyclo[7.2.0]this compound
  • Molecular formula : C₁₅H₂₄
  • Key differences : This bicyclic sesquiterpene (degree 13 in target interaction networks) is structurally complex and bioactive. It is found in red propolis (14.23% abundance) and cloves, contributing to antimicrobial and vasorelaxant properties . Unlike linear alkenes, its rigid bicyclic framework enhances binding to biological targets.

Physical and Chromatographic Properties

Compound Molecular Weight (g/mol) CAS Number Retention Index (Squalane) Retention Index (PEG-20M)
(E)-4-Undecene 154.29 693-62-9 1098 1189
5-Methyl-4-undecene 168.32 20634-43-9 Not reported Not reported
Bicyclo[7.2.0]this compound derivative 204.36* N/A N/A N/A

*Estimated based on molecular formula C₁₅H₂₄. Notes: this compound’s linear structure yields predictable RI values, while methylated or bicyclic analogs exhibit variability due to branching and polarity differences .

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